Cas no 1289384-97-9 (1-(2,5-Dichloro-benzyl)-pyrrolidin-3-ol)

• Product Name: 1-(2,5-Dichloro-benzyl)-pyrrolidin-3-ol
• CAS No: 1289384-97-9
• MF: C₁₁H₁₃Cl₂NO
• MW: 246.133021116257
• CID: 2166502
• Update Time: 2025-05-19

1-(2,5-Dichloro-benzyl)-pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Dichloro-benzyl)-pyrrolidin-3-ol
• 1-(2,5-Dichlorobenzyl)pyrrolidin-3-ol
• SBB075356
• 1-[(2,5-dichlorophenyl)methyl]pyrrolidin-3-ol

• Inchi： 1S/C11H13Cl2NO/c12-9-1-2-11(13)8(5-9)6-14-4-3-10(15)7-14/h1-2,5,10,15H,3-4,6-7H2
• InChI Key： KFFYBXDRTKRBKZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CN1CCC(C1)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Topological Polar Surface Area: 23.5

Additional information on 1-(2,5-Dichloro-benzyl)-pyrrolidin-3-ol

Introduction to 1-(2,5-Dichloro-benzyl)-pyrrolidin-3-ol (CAS No: 1289384-97-9)

1-(2,5-Dichloro-benzyl)-pyrrolidin-3-ol, identified by the CAS number 1289384-97-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a 2,5-dichloro-benzyl moiety and a hydroxyl group at the 3-position of the pyrrolidine ring, contribute to its unique chemical properties and biological interactions.

The 2,5-dichloro-benzyl substituent is a key feature that enhances the lipophilicity and electronic properties of the molecule, making it a valuable scaffold for designing novel bioactive entities. The chloro atoms at the 2 and 5 positions introduce electrophilic centers that can participate in various chemical reactions, including nucleophilic substitution and coupling reactions, which are commonly employed in synthetic organic chemistry. This structural motif has been explored in numerous studies for its ability to modulate biological pathways by interacting with specific targets.

The hydroxyl group at the 3-position of the pyrrolidine ring further contributes to the compound's reactivity and functionality. Hydroxyl groups are well-known for their ability to engage in hydrogen bonding, both as donors and acceptors, which can significantly influence the compound's solubility, stability, and binding affinity to biological targets. In pharmaceutical research, such functional groups are often strategically incorporated to optimize drug-like properties such as bioavailability and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between 1-(2,5-Dichloro-benzyl)-pyrrolidin-3-ol and biological targets. These studies have highlighted the compound's potential as an inhibitor of various enzymes and receptors involved in critical disease pathways. For instance, computational simulations have suggested that this molecule may interact with enzymes such as kinases and phosphodiesterases, which are implicated in cancer progression and inflammatory diseases.

The pharmacological potential of 1-(2,5-Dichloro-benzyl)-pyrrolidin-3-ol has been further explored through experimental studies. In vitro assays have demonstrated its ability to modulate the activity of several target proteins, suggesting possible therapeutic applications in areas such as oncology and immunology. These preliminary findings have prompted further investigation into its mechanism of action and potential for developing novel therapeutic agents.

In addition to its pharmacological significance, 1-(2,5-Dichloro-benzyl)-pyrrolidin-3-ol has also been studied for its role in chemical synthesis. The presence of reactive sites such as the chloro-substituted benzyl group makes it a versatile intermediate for constructing more complex molecules. Researchers have utilized this compound in multi-step synthetic protocols to develop novel heterocyclic compounds with enhanced biological activities. The ability to functionalize this scaffold at multiple positions allows for the creation of a diverse library of derivatives with tailored properties.

The synthesis of 1-(2,5-Dichloro-benzyl)-pyrrolidin-3-ol involves several well-established chemical transformations. One common approach involves the reaction of 2,5-dichlorobenzyl bromide with pyrrolidine derivatives under basic conditions to form the corresponding benzylated pyrrolidines. Subsequent hydroxylation at the 3-position can be achieved using mild oxidizing agents or enzymatic methods. These synthetic strategies highlight the compound's accessibility and suitability for further derivatization.

The growing interest in 1-(2,5-Dichloro-benzyl)-pyrrolidin-3-ol is reflected in the increasing number of publications discussing its applications in drug discovery. Researchers are leveraging its structural features to develop new therapeutic entities targeting various diseases. The compound's unique combination of lipophilicity and reactivity makes it an attractive candidate for further exploration in medicinal chemistry.

Future research directions may focus on optimizing the synthesis of 1-(2,5-Dichloro-benzyl)-pyrrolidin-3-ol for large-scale production and exploring its potential in preclinical studies. Additionally, advances in biocatalysis could provide new opportunities for modifying this compound efficiently using enzymatic methods. The integration of computational tools with experimental techniques will continue to enhance our understanding of its biological activities and therapeutic potential.

In conclusion,1-(2,5-Dichloro-benzyl)-pyrrolidin-3-ol (CAS No: 1289384-97-9) represents a promising compound in pharmaceutical research due to its unique structural features and diverse biological activities. Its potential applications in drug development underscore the importance of continued investigation into this molecule and its derivatives. As our understanding of molecular interactions evolves,1-(2,5-Dichloro-benzyl)-pyrrolidin-3-ol is poised to play a significant role in advancing therapeutic strategies across multiple disease areas.